3-Oxo-5-methyl-5-(trifluoromethyl)-1-cyclohexene-1-carbaldehyde, 97%

• IUPAC Name: 5-methyl-3-oxo-5-(trifluoromethyl)cyclohexene-1-carbaldehyde
• InChI: InChI=1S/C9H9F3O2/c1-8(9(10,11)12)3-6(5-13)2-7(14)4-8/h2,5H,3-4H2,1H3
• InChI Key: QMAZOGXZKYYBDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)C=O)C(F)(F)F
• Molecular Formula: C9H9F3O2
• Molecular Weight: 206.16 g/mol

Description

3-Oxo-5-methyl-5-(trifluoromethyl)-1-cyclohexene-1-carbaldehyde, 97% (3-OMT-1-CHX-1-CAL-97%) is an organic compound that is widely used in a variety of scientific applications. It is a colorless liquid that has a boiling point of 83 °C and a melting point of -20 °C. 3-OMT-1-CHX-1-CAL-97% is a versatile compound that has a variety of uses in both laboratory and industrial settings.

Scientific Research Applications

3-OMT-1-CHX-1-CAL-97% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the preparation of cyclic compounds, and as a starting material for the synthesis of other compounds. It is also used as a model compound in mechanistic studies of chemical reactions.

Mechanism of Action

The mechanism of action of 3-OMT-1-CHX-1-CAL-97% is not well understood. However, it is believed that the compound acts as a Lewis acid, which is capable of forming hydrogen bonds with other molecules. This allows it to act as a catalyst in a variety of reactions.
Biochemical and Physiological Effects
3-OMT-1-CHX-1-CAL-97% is not known to have any direct biochemical or physiological effects. However, it is known to be an effective catalyst in a variety of reactions, which can have an indirect effect on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The primary advantage of 3-OMT-1-CHX-1-CAL-97% is its ability to act as a catalyst in a variety of reactions. This makes it a useful tool for researchers looking to synthesize a variety of compounds. However, it is important to note that the compound is not very stable and has a relatively short shelf life. In addition, it is not soluble in water, which can limit its use in some experiments.

Future Directions

There are a variety of potential future directions for research involving 3-OMT-1-CHX-1-CAL-97%. These include further mechanistic studies to better understand the compound’s mechanism of action, development of new synthetic methods, and exploration of its potential applications in biochemistry and medicine. In addition, further research could be done to improve the stability and solubility of the compound, which would make it more useful in a variety of laboratory experiments.

Synthesis Methods

3-OMT-1-CHX-1-CAL-97% can be synthesized from a variety of starting materials. The most common method of synthesis is from the reaction of 3-methyl-5-trifluoromethyl-1-cyclohexene and formaldehyde. This reaction is carried out in the presence of a catalyst, such as zinc chloride, and yields the desired product in high yield.